Cas no 2138515-59-8 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine
• CAS No: 2138515-59-8
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 5603714
• PubChem ID: 165955444
• Update Time: 2025-08-03

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1115969
• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine
• 2138515-59-8

• Inchi： 1S/C10H17N3O2S/c1-11-9-4-3-5-10(9)13-7-8(6-12-13)16(2,14)15/h6-7,9-11H,3-5H2,1-2H3
• InChI Key： XXBRPVYDNWGXHX-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1CCCC1NC)(=O)=O

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.4Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine

Comprehensive Guide to 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine (CAS No. 2138515-59-8)

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine (CAS No. 2138515-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a cyclopentylamine core linked to a methanesulfonyl-substituted pyrazole moiety, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The compound's structural complexity offers multiple points for chemical modification, which explains its growing popularity in the development of small molecule therapeutics. Researchers particularly value its potential as a kinase inhibitor precursor, with studies suggesting applications in addressing various cellular signaling pathways. Its molecular weight of 257.34 g/mol and balanced lipophilicity make it suitable for further optimization in drug development pipelines.

Recent trends in pharmaceutical research have shown increased interest in pyrazole-containing compounds like 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine, particularly for their potential in developing targeted therapies. The methanesulfonyl group enhances the molecule's binding affinity to certain biological targets while improving its metabolic stability - two crucial factors in modern drug design.

From a synthetic chemistry perspective, this compound serves as an important intermediate for creating more complex molecular architectures. Its N-methylcyclopentylamine portion provides conformational constraint that can significantly influence biological activity, while the 4-methanesulfonylpyrazole group offers opportunities for hydrogen bonding interactions with target proteins.

The pharmaceutical industry has shown particular interest in CAS 2138515-59-8 due to its potential applications in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, combined with its modifiable structure, makes it attractive for neurological disorder research. Current studies explore its derivatives as potential modulators of neurotransmitter systems.

Quality control parameters for 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine typically require high-purity standards (>98%) verified by HPLC analysis. The compound is generally supplied as a white to off-white crystalline powder, stable under recommended storage conditions (typically 2-8°C in airtight containers). Researchers should note that proper handling procedures are essential to maintain compound integrity.

In the context of current drug discovery trends, this compound aligns well with the industry's focus on fragment-based drug design. Its relatively small size yet complex functionality makes it an ideal starting point for building larger, more potent drug candidates. Several pharmaceutical companies have included derivatives of 2138515-59-8 in their screening libraries for various disease targets.

The synthetic accessibility of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine has contributed to its growing popularity in medicinal chemistry. Standard synthetic routes typically involve multi-step procedures starting from commercially available cyclopentanone derivatives, with the key steps being the introduction of the pyrazole ring and subsequent sulfonylation.

From a commercial perspective, the demand for CAS 2138515-59-8 has been steadily increasing, particularly from contract research organizations and academic institutions engaged in drug discovery programs. Suppliers typically offer the compound in research quantities ranging from milligrams to kilogram scales, with custom synthesis options available for modified derivatives.

Recent patent literature reveals growing intellectual property activity surrounding pyrazole-cyclopentylamine derivatives, with several applications specifically claiming compounds structurally related to 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine. This patent activity suggests the compound's structural framework holds significant value for future therapeutic development.

For researchers considering working with this compound, it's important to note that while 2138515-59-8 itself isn't classified as hazardous, proper laboratory safety protocols should always be followed. The compound should be handled with appropriate personal protective equipment, and material safety data sheets should be consulted before use.

The future outlook for 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine appears promising, with potential applications extending beyond its current research uses. As understanding of its pharmacological properties deepens, we may see increased utilization in precision medicine approaches and combination therapies for complex diseases.

Analytical characterization of CAS 2138515-59-8 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm both the compound's identity and quality, which are crucial for reproducible research results. Many suppliers provide comprehensive analytical data with their products.

In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-N-methylcyclopentan-1-amine represents an important building block in modern medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers exploring new therapeutic avenues. As the field of small molecule drug discovery continues to evolve, compounds like 2138515-59-8 will likely play increasingly important roles in addressing unmet medical needs.